Cas no 1141-59-9 (4-(2-Pyridylazo)resorcinol)
4-(2-Pyridylazo)resorcinol (PAR) is a versatile chelating agent and chromogenic reagent widely used in analytical chemistry for the spectrophotometric determination of metal ions. Its high selectivity and sensitivity make it particularly valuable for detecting trace amounts of transition metals, such as cobalt, nickel, and zinc. PAR forms stable, intensely colored complexes with these metals, enabling precise quantitative analysis. The reagent is also employed in complexometric titrations and as a metallochromic indicator. Its water solubility and stability under a range of pH conditions enhance its utility in both aqueous and mixed-solvent systems. PAR’s reliability and reproducibility make it a preferred choice in environmental, industrial, and research applications.
4-(2-Pyridylazo)resorcinol structure
Product Name:4-(2-Pyridylazo)resorcinol
CAS No:1141-59-9
MF:C11H9N3O2
MW:215.208061933517
MDL:MFCD00006256
CID:83447
PubChem ID:87563095
Update Time:2025-05-28
4-(2-Pyridylazo)resorcinol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-pyridylazo)resorcinol
- 4-(2-PYRIDYLAZO)RESORCINOL, (PAR) SPECTROPHOTOMETRIC REAGENT FOR TRANSITION METALS
- PAR
- PAR AR grade
- (2-PyridylAzo)Resorcinol
- 1,3-BENZENEDIOL,4-[2-(2-PYRIDINYL)DIAZENYL]-
- 4-(2-Pyridylazo)reso
- 4-(2-PYRIDYLAZO)-RESORCIN
- 4-(2'-PYRIDYLAZO)-RESORCINOL
- 4-(2'-PYRIDYLAZO)-RESORCINOL FOR SYNTHESIS
- 4-(2-pyridyldiazenyl)benzene-1,3-diol
- 4-(Pyridin-2-yldiazenyl)benzene-1,3-diol
- 4-[(E)-2-PYRIDYLAZO]BENZENE-1,3-DIOL
- P.A.R. Free Acid ACS
- PAR,Reagent
- PAR,REAGENT,ACS
- ParIndicatorGr
- 4-(2-Pyridylazo)-1,3-benzenediol
- NSC 148355
- PAR (resorcinol derivative)
- 1,3-Benzenediol, 4-(2-pyridinylazo)-
- 4-(2-Pyridlyazo)resorcinol
- 4-(2-Pyridylazo)-2-resorcinol
- Resorcinol, 4-(2-pyridylazo)-
- 1-(2-Pyridylazo)resorcinol
- N68T40H95T
- 1,3-Benzenediol, 4-[2-(2-pyridinyl)diazenyl]-
- 1,3-Benzenediol, 4-(2-(2-pyridinyl)diazenyl)-
- 4-(2-pyridinylazo)-1,3-benzendiol
- 4-(2'-Pyridylazo)resorc
- 4-(Pyridin-2-yldiazenyl)benzene-1,3-diol, ACS grade
- 4-(2-Pyridyl-azo)-resorcinol monosodium salt (Salt/Mix)
- NS00023705
- 1, 4-(2-pyridinylazo)-
- 113964-55-9
- NSC148355
- DTXSID7061560
- 4-(2-Pyridylazo)-resorcinol sodium salt (Salt/Mix)
- SCHEMBL624305
- SCHEMBL4953280
- SCHEMBL2861597
- BS-43763
- UNII-N68T40H95T
- 1141-59-9
- HY-W115738
- 4-[(1E)-2-(pyridin-2-yl)diazen-1-yl]benzene-1,3-diol
- W-108605
- PAR [MI]
- par [=4-(2-pyridylazo)resorcinol] [spectrophotometric reagent for transition metals]
- CS-0197985
- 4-(2-Pyridylazo)resorcinol, 96%
- 4-(2-Pyridinyldiazenyl)-1,3-benzenediol #
- RJNYNDHYSJRRDW-UHFFFAOYSA-N
- Q27284605
- 4-(2-pyridinylazo)-1,3-benzenediol
- AKOS015892101
- 16593-81-0
- D88560
- Bio4E6
- CBDivE_001331
- NSC794455
- MFCD00006256
- NSC-794455
- A894267
- EINECS 214-528-6
- 4-(2-PYRIDINYLAZO)RESORCINOL
- NSC-148355
- AKOS024348854
- (e)-4-(pyridin-2-yldiazenyl)benzene-1,3-diol
- FT-0616557
- VLCAILLZPUINNF-UKTHLTGXSA-N
- Resorcinol, 4(2pyridylazo)
- 1,3Benzenediol, 4(2pyridinylazo)
- 3-hydroxy-4-[2-(pyridin-2-yl)hydrazin-1-ylidene]cyclohexa-2,5-dien-1-one
- 1,3Benzenediol, 4(2(2pyridinyl)diazenyl)
- A5001
- DTXCID4033340
- 4(2Pyridlyazo)resorcinol
- DB-041202
- 4-(2-Pyridylazo)resorcinol
-
- MDL： MFCD00006256
- Inchi： 1S/C11H9N3O2/c15-8-4-5-9(10(16)7-8)13-14-11-3-1-2-6-12-11/h1-7,15-16H/b14-13+
- InChI Key： RJNYNDHYSJRRDW-BUHFOSPRSA-N
- SMILES： OC1C=C(C=CC=1/N=N/C1C=CC=CN=1)O
- BRN： 184665
Computed Properties
- Exact Mass: 215.06900
- Monoisotopic Mass: 215.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 15
- XLogP3: 2.3
- Topological Polar Surface Area: 78.1
Experimental Properties
- Color/Form: Orange red to brown amorphous powder
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 196-198 ºC
- Boiling Point: 438.2°C at 760 mmHg
- Flash Point: 218.8±21.8 °C
- Refractive Index: 1.4930 (estimate)
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- Water Partition Coefficient: Soluble in water (partly), and ethanol (slightly). Insoluble in ether, and low-polarity solvents.
- PSA: 78.07000
- LogP: 2.90820
- Solubility: Slightly soluble in water, soluble in ethanol and ether, easily soluble in acidic and alkaline aqueous solutions
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(2-Pyridylazo)resorcinol Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：2811
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：(BD90058)
4-(2-Pyridylazo)resorcinol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(2-Pyridylazo)resorcinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C1080210023- 500ml |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | 500ml |
¥ 188.2 | 2021-05-18 | ||
| Ambeed | A651516-5g |
4-(Pyridin-2-yldiazenyl)benzene-1,3-diol |
1141-59-9 | 98% | 5g |
$199.0 | 2025-02-26 | |
| Ambeed | A651516-25g |
4-(Pyridin-2-yldiazenyl)benzene-1,3-diol |
1141-59-9 | 98% | 25g |
$42.0 | 2023-06-26 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 323209-5G |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | 5g |
¥1953.44 | 2023-10-25 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 323209-25G |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | 25g |
¥8119.05 | 2023-10-25 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018657-5g |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | AR | 5g |
￥79 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018657-25g |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | AR | 25g |
￥256 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018657-100g |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | AR | 100g |
￥767 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R096049-1g |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | 98% | 1g |
￥79 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R096049-5g |
4-(2-Pyridylazo)resorcinol |
1141-59-9 | 98% | 5g |
￥300 | 2023-09-10 |
4-(2-Pyridylazo)resorcinol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1141-59-9)4-(2-PYRIDYLAZO)RESORCINOL
Order Number:sfd3981
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1141-59-9)4-(2-Pyridylazo)resorcinol
Order Number:A894267
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:47
Price ($):275.0
Email:sales@amadischem.com
4-(2-Pyridylazo)resorcinol Related Literature
-
Suji Lee,Min Sik Eom,Min Su Han Anal. Methods 2019 11 1729
-
Kiyoko Takamura,Takatoshi Matsumoto Dalton Trans. 2020 49 690
-
Qian Liu,Danting Li,Zhifeng Zhu,Shimeng Yu,Yan Zhang,Dabin Yu,Yang Jiang RSC Adv. 2018 8 4850
-
Gilles Montavon,Urska Repinc,Christos Apostolidis,Frank Bruchertseifer,Kamel Abbas,Alfred Morgenstern Dalton Trans. 2010 39 1366
-
Sheng Deng,GuangShan Zhang,Peng Wang Environ. Sci.: Water Res. Technol. 2018 4 487
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